![molecular formula C6H10N4O B1276611 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide CAS No. 957261-73-3](/img/structure/B1276611.png)
4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide
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Overview
Description
4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactivity and Compound Synthesis
The compound 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide has been utilized in various chemical reactions and synthesis processes. For instance, Khutova et al. (2013) studied its behavior in reactions with thionyl chloride, leading to the formation of different chemical compounds such as 5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid chloride (Khutova et al., 2013). Similarly, Drummond and Johnson (1988) described its use in the preparation of novel skeletal muscle relaxants, showcasing its potential as a structural lead in drug development (Drummond & Johnson, 1988).
Biological and Medicinal Chemistry
In the realm of biological and medicinal chemistry, Saeed et al. (2015) reported the synthesis of benzamide derivatives from this compound, highlighting their potential biological applications and inhibitory potential against various enzymes (Saeed et al., 2015). El‐Mekabaty (2014) provided a comprehensive review of the methods of preparation and chemical reactivity of this compound, emphasizing its use as a building block for synthesizing polyfunctionalized heterocyclic compounds with pharmacological interest (El‐Mekabaty, 2014).
Antitumor Activities
The compound has been explored for its potential antitumor activities. Hafez et al. (2013) synthesized derivatives of 5-amino-3-(arylamino)-1H-pyrazole-4-carboxamides and investigated their in vitro antitumor activities against different human cancer cell lines (Hafez et al., 2013).
Synthesis of Novel Derivatives
Liu et al. (2016) focused on synthesizing novel derivatives, such as 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, showcasing the versatility of this compound in the creation of diverse compounds with distinct biological activities (Liu et al., 2016).
Future Directions
The future directions of research on 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide could involve further exploration of its potential as an inhibitor of chorismate mutase . Additionally, given the broad range of biological activities exhibited by pyrazole derivatives , there may be potential for further investigation into other biological applications of this compound.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, suggesting a potential for diverse biological activities .
Mode of Action
It’s known that the compound’s interaction with its targets can lead to changes in cellular processes . The specific interactions and resulting changes would depend on the nature of the target.
Biochemical Pathways
Similar compounds have been found to influence a variety of biochemical pathways, leading to diverse downstream effects .
Result of Action
Similar compounds have been found to exhibit a range of biological activities, suggesting that this compound could also have diverse effects at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide . These factors could include pH, temperature, presence of other molecules, and more.
This compound, like others in its class, has the potential to interact with various targets and influence a range of biochemical pathways .
Properties
IUPAC Name |
4-amino-N,2-dimethylpyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O/c1-8-6(11)5-4(7)3-9-10(5)2/h3H,7H2,1-2H3,(H,8,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNDECQBXILCBG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=NN1C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40424509 |
Source
|
Record name | 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
957261-73-3 |
Source
|
Record name | 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424509 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-N,1-dimethyl-1H-pyrazole-5-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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